Cas no 894791-46-9 (9-(1,1'-Biphenyl-4-yl)-3-bromo-9H-carbazole)

• Product Name: 9-(1,1'-Biphenyl-4-yl)-3-bromo-9H-carbazole
• CAS No: 894791-46-9
• MF: C₂₄H₁₆BrN
• MW: 398.294545173645
• MDL: MFCD16038226
• CID: 845046
• PubChem ID: 253662033
• Update Time: 2025-06-10

9-(1,1'-Biphenyl-4-yl)-3-bromo-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9-([1,1'-Biphenyl]-4-yl)-3-bromo-9H-carbazole
• 9-(4-Biphenylyl)-3-bromocarbazole
• 9-[1,1'-Biphenyl-4-yl]-3-bromo-9H-carbazole
• 9-[1,1-BIPHENYL-4-YL]-3-BROMO-9H-CARBAZOLE
• 3-bromo-9-(4-phenylphenyl)carbazole
• 3-BROMO-9-(4-BIPHENYLYL)CARBAZOLE
• 9H-Carbazole, 9-[1,1'-biphenyl]-4-yl-3-bromo-
• AK119598
• 9-(biphenyl-4-yl)-3-bromo-9H-carbazole
• 9H-CARBAZOLE, 9-[1,1'-BIPHENYL]-4-YL-3-BROMO
• AMCZ0005
• MOCNGNGLTRMQQH-UHFFFAOYSA-N
• 4812AC
• OL10169
• 9-Biphenyl-4-yl-3-broMo-9H-
• 9-[1,1′-Biphenyl]-4-yl-3-bromo-9H-carbazole (ACI)
• 3-Bromo-9-([1,1′-biphenyl]-4-yl)-9H-carbazole
• 9-(1,1'-Biphenyl-4-yl)-3-bromo-9H-carbazole
• B4538
• 9-([1,1'-Biphenyl]-4-yl)-3-bromo-9H-carbazole;3-romo-9-([1,1'-iphenyl]-4-l)carbazole
• SCHEMBL560455
• DS-5672
• SY031139
• 9-{[1,1'-BIPHENYL]-4-YL}-3-BROMOCARBAZOLE
• 3-Bromo-9-([1,1'-biphenyl]-4-yl)carbazole
• DTXSID20694804
• 894791-46-9
• 9-([1,1'-Biphenyl]-4-yl)-3-bromo-9H-carbazole;3-Bromo-9-([1,1'-biphenyl]-4-yl)carbazole
• AC-24448
• DB-369735
• J-512091
• MFCD16038226
• CS-0114165
• AKOS016010703
• 9-([1,1\\'-Biphenyl]-4-yl)-3-bromo-9H-carbazole

• MDL： MFCD16038226
• Inchi： 1S/C24H16BrN/c25-19-12-15-24-22(16-19)21-8-4-5-9-23(21)26(24)20-13-10-18(11-14-20)17-6-2-1-3-7-17/h1-16H
• InChI Key： MOCNGNGLTRMQQH-UHFFFAOYSA-N
• SMILES： BrC1C=C2C3C(N(C2=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1)=CC=CC=3

Computed Properties

• Exact Mass: 397.04700
• Monoisotopic Mass: 397.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9
• XLogP3: 7.3

Experimental Properties

• Color/Form: No data available
• Density: 1.32
• Melting Point: 153.0 to 157.0 deg-C
• Boiling Point: 552℃ at 760 mmHg
• Flash Point: 287.6±27.9 °C
• PSA: 4.93000
• LogP: 7.21320

9-(1,1'-Biphenyl-4-yl)-3-bromo-9H-carbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 9-(1,1'-Biphenyl-4-yl)-3-bromo-9H-carbazole

Introduction to 9-(1,1'-Biphenyl-4-yl)-3-bromo-9H-carbazole (CAS No. 894791-46-9) and Its Emerging Applications in Chemical Biology

9-(1,1'-Biphenyl-4-yl)-3-bromo-9H-carbazole (CAS No. 894791-46-9) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique molecular architecture and promising biological activities. The compound features a carbazole core fused with a biphenyl moiety, further functionalized with a bromine substituent at the 3-position, which contributes to its diverse chemical reactivity and potential applications in drug discovery.

The carbazole scaffold is well-known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. These properties are largely attributed to the electron-deficient nature of the carbazole ring system, which facilitates interactions with various biological targets. The introduction of a bromine substituent at the 3-position of the carbazole ring enhances the compound's electrophilicity, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura coupling, which is widely employed in the synthesis of biologically active molecules.

The biphenyl moiety in 9-(1,1'-Biphenyl-4-yl)-3-bromo-9H-carbazole further contributes to the compound's structural complexity and potential for molecular recognition. Biphenyl derivatives are known for their stability and rigidity, which can be advantageous in designing small-molecule inhibitors targeting protein-protein interactions. The combination of the carbazole and biphenyl units creates a rigid framework that can mimic natural product scaffolds and improve binding affinity to biological targets.

Recent studies have highlighted the potential of 9-(1,1'-Biphenyl-4-yl)-3-bromo-9H-carbazole as a lead compound in the development of novel therapeutic agents. For instance, researchers have demonstrated its efficacy in inhibiting specific kinases involved in cancer progression. The bromine substituent at the 3-position allows for facile modifications through palladium-catalyzed cross-coupling reactions, enabling the generation of a library of derivatives with tailored biological activities. These derivatives have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are key players in signal transduction pathways associated with tumor growth and metastasis.

Another area where 9-(1,1'-Biphenyl-4-yl)-3-bromo-9H-carbazole has shown promise is in the development of photodynamic therapy (PDT) agents. The carbazole core is known to exhibit strong fluorescence properties, making it suitable for use in light-induced therapies. When combined with photosensitizers or other functional groups, this compound can generate reactive oxygen species upon exposure to light, leading to selective destruction of target cells. Preliminary studies have indicated that derivatives of this compound exhibit high efficacy in killing cancer cells while minimizing damage to surrounding healthy tissue.

The versatility of 9-(1,1'-Biphenyl-4-yl)-3-bromo-9H-carbazole also extends to its application in materials science. The rigid structure and electronic properties of this compound make it a suitable candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its potential as a building block for constructing conjugated polymers that exhibit high charge carrier mobility, which is essential for efficient electronic devices. Additionally, the fluorescence properties of this compound have been exploited in developing luminescent sensors for detecting various analytes, including metal ions and small organic molecules.

In conclusion,9-(1,1'-Biphenyl-4-yl)-3-bromo-9H-carbazole (CAS No. 894791-46-9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and biological activities make it an attractive scaffold for drug discovery and an innovative material for advanced technological applications. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and technology.